N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea

• IUPAC Name: 1-(2-ethenoxyethyl)-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C12H16N2O3/c1-3-17-9-8-13-12(15)14-10-4-6-11(16-2)7-5-10/h3-7H,1,8-9H2,2H3,(H2,13,14,15)
• InChI Key: VBJLIYRWRLXJGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NCCOC=C
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol

Description

N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea, also known as MVU, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of urea derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea is not fully understood, but studies have suggested that it may work by inhibiting the activity of enzymes involved in cancer cell growth and viral replication. N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea has been shown to inhibit the activity of thymidylate synthase, an enzyme involved in DNA synthesis, which is essential for cancer cell growth. N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea has also been found to inhibit the activity of herpes simplex virus type 1 DNA polymerase, which is essential for viral replication.
Biochemical and Physiological Effects
N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea has been found to have biochemical and physiological effects on cancer cells and viruses. Studies have shown that N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea can induce apoptosis, or programmed cell death, in cancer cells. N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea has also been found to disrupt the cell cycle of cancer cells, leading to cell cycle arrest. In addition, N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea has been shown to inhibit the expression of genes involved in cancer cell growth and survival.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea has several advantages for lab experiments, including its low toxicity and high solubility in water and organic solvents. However, N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea has some limitations, including its low stability in acidic and basic conditions and its sensitivity to light and heat. Therefore, N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea should be stored in a dry and dark place to maintain its stability.

Future Directions

For the study of N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea include investigating its potential as a therapeutic agent for other diseases, studying its structure-activity relationship, developing drug delivery systems, and using it in combination with other drugs or therapies.

Scientific Research Applications

N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea has been studied for its potential therapeutic applications, including its anticancer, antifungal, and antiviral properties. Studies have shown that N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea can inhibit the growth of cancer cells, such as breast cancer, lung cancer, and colon cancer cells. N-(4-methoxyphenyl)-N'-[2-(vinyloxy)ethyl]urea has also been found to have antifungal activity against Candida albicans and antiviral activity against herpes simplex virus type 1.